2,3-Difluoro-6-methoxybenzonitrile
Overview
Description
2,3-Difluoro-6-methoxybenzonitrile (DFMBN) is an organofluorine compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. It is an important intermediate for the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals. DFMBN is also a useful reagent for the synthesis of fluorinated compounds and can be used as a starting material for the synthesis of various fluorinated compounds.
Scientific Research Applications
Synthesis of Quinazolinones
A study by Fray et al. (2006) described a novel route to synthesize substituted 2-amino-4-quinazolinones, starting from 2,6-difluoro-4-methoxybenzonitrile. This process involved substituting one of the fluorine atoms with heterocycles and hydrolysis of the nitrile, leading to various o-fluorobenzoic acid derivatives (Fray et al., 2006).
Fluorinated Poly(ether nitrile) Synthesis
Kimura et al. (2001) reported the synthesis and characterization of novel fluorinated poly(ether nitrile)s derived from 2,3,4,5,6-Pentafluorobenzonitrile. The study highlighted the creation of polymers with excellent solubilities and high thermal stability, demonstrating the utility of fluorinated benzonitriles in polymer chemistry (Kimura et al., 2001).
Microwave Spectroscopy and Structural Analysis
Kamaee et al. (2015) investigated the rotational spectra of various fluorinated benzonitriles, including 2,3-difluorobenzonitrile. This study provided insights into the effect of fluorination on the molecular structure and geometry of benzonitriles (Kamaee et al., 2015).
Non-Linear Optical Properties
Kumar and Raman (2017) conducted a study on 5-Bromo-2-methoxybenzonitrile, focusing on its equilibrium geometric structure and potential for Second Harmonic Generation (SHG) applications. Although this study does not directly involve 2,3-difluoro-6-methoxybenzonitrile, it underscores the interest in benzonitrile derivatives for optical applications (Kumar & Raman, 2017).
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements include H317 (may cause an allergic skin reaction) and H319 (causes serious eye irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Properties
IUPAC Name |
2,3-difluoro-6-methoxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F2NO/c1-12-7-3-2-6(9)8(10)5(7)4-11/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOINHYTZCDVZGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)F)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30397177 |
Source
|
| Record name | 2,3-Difluoro-6-methoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30397177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
221202-34-2 |
Source
|
| Record name | 2,3-Difluoro-6-methoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30397177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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